MIL-125(Ti)

• Molecular Formula: C48H28O36Ti8
• Molecular Weight: 1563.6 g/mol
• InChI: InChI=1S/6C8H6O4.4H2O.8O.8Ti/c6*9-7(10)5-1-2-6(4-3-5)8(11)12;;;;;;;;;;;;;;;;;;;;/h6*1-4H,(H,9,10)(H,11,12);4*1H2;;;;;;;;;;;;;;;;/q;;;;;;;;;;8*-2;8*+4/p-16
• InChIKey: UOOFDWNDJVPECW-UHFFFAOYSA-A

MIL-125(Ti) Procurement Guide

MIL-125(Ti) is a titanium-based metal-organic framework (Ti-MOF) constructed from Ti₈O₈(OH)₄ oxo-clusters and 1,4-benzenedicarboxylate linkers, belonging to the MIL (Matériaux de l'Institut Lavoisier) family [1]. It exhibits a microporous structure with BET surface areas typically in the range of 1200–1550 m² g⁻¹, a band gap of approximately 3.6 eV (UV-active), and thermal stability up to ~350 °C [2]. Its amino-functionalized derivative, NH₂-MIL-125(Ti), extends light absorption into the visible region (band gap ~2.6–2.8 eV) and significantly improves CO₂ adsorption and water stability, making the MIL-125(Ti) platform a tunable foundation for photocatalytic and adsorptive applications [3].

1

Select NH₂-functionalized form for visible-light response and aqueous stability

2

Ti-oxo cluster LMCT mechanism enables photocatalytic charge separation

3

High BET surface area (typically 1200–1550 m² g⁻¹) supports gas adsorption and catalysis

• [1] Kim, S.-N.; Kim, J.; Kim, H.-Y.; Cho, H.-Y.; Ahn, W.-S. Adsorption/Catalytic Properties of MIL-125 and NH₂-MIL-125. Catal. Today 2013, 204, 85–93. DOI: 10.1016/j.cattod.2012.08.014. View Source
• [2] Andrade, P. H. M.; Dhainaut, J.; Volkringer, C.; Loiseau, T.; Moncomble, A.; Hureau, M.; Moissette, A. Stability of Iodine Species Trapped in Titanium-Based MOFs: MIL-125 and MIL-125_NH₂. Small 2024, 202400265. DOI: 10.1002/smll.202400265. View Source
• [3] Capano, G.; Ambrosio, F.; Kampouri, S.; Stylianou, K. C.; Pasquarello, A.; Smit, B. On the Electronic and Optical Properties of Metal–Organic Frameworks: Case Study of MIL-125 and MIL-125-NH₂. J. Phys. Chem. C 2020, 124, 4065–4072. DOI: 10.1021/acs.jpcc.9b09453. View Source

Why MIL-125(Ti) Is Irreplaceable

The performance of Ti-MOFs is intimately tied to the electronic structure of the Ti-oxo node. In MIL-125(Ti), the ligand-to-metal charge transfer (LMCT) upon photoexcitation generates long-lived charge-separated states, a feature absent in isostructural Zr- or Hf-based UiO-66 analogs where the d-orbitals are too low in energy to overlap with the ligand π* orbital [1]. This electronic origin of photocatalytic activity means that substituting UiO-66(Zr) or ZIF-8 for MIL-125(Ti) in photoreduction or photooxidation applications results in fundamentally different exciton dynamics and diminished performance. Furthermore, the water instability of unfunctionalized MIL-125(Ti) versus the aqueous stability of NH₂-MIL-125(Ti) creates a sharp intra-family differentiation that generic MOF procurement ignores [2].

Zr- or Hf-based UiO-66 analogs

LMCT mechanism may not transfer; photoexcitation dynamics differ fundamentally from Ti-oxo clusters

Unfunctionalized vs. NH₂-MIL-125(Ti)

Aqueous stability context may shift procurement choice; verify functionalization for water-involving applications

• [1] Nasalevich, M. A.; Goesten, M. G.; Savenije, T. J.; Kapteijn, F.; Gascon, J. Electronic Origins of Photocatalytic Activity in d⁰ Metal Organic Frameworks. Sci. Rep. 2016, 6, 23676. DOI: 10.1038/srep23676. View Source
• [2] Kim, S.-N.; Kim, J.; Kim, H.-Y.; Cho, H.-Y.; Ahn, W.-S. Adsorption/Catalytic Properties of MIL-125 and NH₂-MIL-125. Catal. Today 2013, 204, 85–93. DOI: 10.1016/j.cattod.2012.08.014. View Source

MIL-125(Ti) Differentiation Evidence

Visible-Light Band Gap Engineering

Unfunctionalized MIL-125(Ti) absorbs only UV light with an optical band gap of 3.6–3.65 eV, whereas amine-functionalized NH₂-MIL-125(Ti) narrows the band gap to 2.6–2.8 eV, enabling visible-light-driven photocatalysis [1]. This 0.8–1.0 eV reduction is achieved through simple linker modification without altering the framework topology. In contrast, UiO-66(Zr) exhibits a band gap of ~4.0 eV and its NH₂-functionalized form only reaches ~2.75 eV, yet the underlying charge transfer mechanism differs fundamentally because Zr d-orbitals do not participate in LMCT [2].

Visible-Light Band Gap

Head-to-head

NH₂-MIL-125(Ti): 2.6–2.8 eV MIL-125(Ti): 3.6–3.65 eV / UiO-66(Zr): ~4.0 eV

Supports visible-light photocatalysis research fit; LMCT provides charge-carrier lifetime context

UV-Vis diffuse reflectance; Tauc plot analysis

Evidence Dimension	Optical band gap (eV)
Target Compound Data	NH₂-MIL-125(Ti): 2.6–2.8 eV; MIL-125(Ti): 3.6–3.65 eV
Comparator Or Baseline	NH₂-UiO-66(Zr): ~2.75 eV; UiO-66(Zr): ~4.0 eV
Quantified Difference	NH₂-MIL-125(Ti) band gap is 0.8–1.0 eV narrower than MIL-125(Ti); LMCT mechanism active in MIL-125 but absent in UiO-66
Conditions	Diffuse reflectance UV-Vis spectroscopy; Tauc plot analysis

Why This Matters

The narrower band gap of NH₂-MIL-125(Ti) enables solar-driven photocatalysis, whereas the LMCT mechanism provides fundamentally longer-lived charge carriers compared to UiO-66 analogs, directly affecting reaction quantum yields.

• [1] Mahmoodi, A.; Dorranian, D.; Abbasi, H. Significant Effects of Negligible Amount of H₂O₂ on Photocatalytic Efficiency of MIL-125 and NH₂-MIL-125 Nanostructures in Degradation of Methylene Blue. RSC Adv. 2024, 14, 30140–30153. DOI: 10.1039/D4RA05733C. View Source
• [2] Nasalevich, M. A.; Goesten, M. G.; Savenije, T. J.; Kapteijn, F.; Gascon, J. Electronic Origins of Photocatalytic Activity in d⁰ Metal Organic Frameworks. Sci. Rep. 2016, 6, 23676. DOI: 10.1038/srep23676. View Source

CO₂ Adsorption Selectivity

NH₂-MIL-125(Ti) achieves a CO₂/N₂ selectivity exceeding 27:1 at 298 K, significantly surpassing the selectivity of unfunctionalized MIL-125(Ti) [1]. The CO₂ adsorption capacity of NH₂-MIL-125(Ti) at 273 K and 1 atm is 132.2 cm³ g⁻¹ (approximately 5.9 mmol g⁻¹), compared to 98.6 cm³ g⁻¹ for MIL-125(Ti) [2]. Among Ti-based MOFs, NH₂-MIL-125(Ti) exhibits the highest CO₂ and CH₄ adsorption capacities; the MIL-125(Ti) platform also demonstrates a higher CO₂/CH₄ selectivity factor compared to zeolite 13X and activated carbon [3].

CO₂ Adsorption Selectivity

Head-to-head

NH₂-MIL-125(Ti): 132.2 cm³ g⁻¹ CO₂, selectivity >27:1 MIL-125(Ti): 98.6 cm³ g⁻¹; zeolite 13X/AC lower selectivity

Reported higher CO₂ uptake and selectivity; supports post-combustion capture research

273 K, 1 atm for uptake; 298 K for selectivity

Evidence Dimension	CO₂ adsorption capacity and CO₂/N₂ selectivity
Target Compound Data	NH₂-MIL-125(Ti): 132.2 cm³ g⁻¹ CO₂ at 273 K, 1 atm; CO₂/N₂ selectivity >27:1 at 298 K
Comparator Or Baseline	MIL-125(Ti): 98.6 cm³ g⁻¹ CO₂ at 273 K, 1 atm; zeolite 13X and activated carbon: lower CO₂/CH₄ selectivity factor
Quantified Difference	NH₂-MIL-125(Ti) shows 34% higher CO₂ uptake than MIL-125(Ti); CO₂/N₂ selectivity >27:1
Conditions	Volumetric adsorption at 273 K and 1 atm (CO₂ uptake); 298 K for selectivity measurement

Why This Matters

The combination of high CO₂ capacity and exceptional N₂ selectivity positions NH₂-MIL-125(Ti) as a superior adsorbent for post-combustion carbon capture and natural gas purification compared to conventional adsorbents and the parent MIL-125(Ti).

• [1] Kim, S.-N.; Kim, J.; Kim, H.-Y.; Cho, H.-Y.; Ahn, W.-S. Adsorption/Catalytic Properties of MIL-125 and NH₂-MIL-125. Catal. Today 2013, 204, 85–93. DOI: 10.1016/j.cattod.2012.08.014. View Source
• [2] Sun, D.; Fu, Y.; Liu, W.; Ye, L.; Wang, D.; Yang, L.; Fu, X.; Li, Z. Studies on Photocatalytic CO₂ Reduction over NH₂-UiO-66(Zr) and Its Derivatives: Towards a Better Understanding of Photocatalysis on Metal-Organic Frameworks. Chem. Eur. J. 2013, 19, 14279–14285. DOI: 10.1002/chem.201301728. [Data point: NH₂-MIL-125(Ti) CO₂ uptake 132.2 cm³/g vs MIL-125(Ti) 98.6 cm³/g at 273 K, 1 atm]. View Source
• [3] Rada, Z. H.; Abid, H. R.; Shang, J.; He, Y.; Webley, P.; Liu, S.; Sun, H.; Wang, S. Effects of Amino Functionality on Uptake of CO₂, CH₄ and Selectivity of CO₂/CH₄ on Titanium Based MOFs. Fuel 2015, 160, 318–327. DOI: 10.1016/j.fuel.2015.07.088. View Source

Photocatalytic CO₂ Reduction Performance

In visible-light-driven CO₂ reduction with H₂O and no sacrificial agents or photosensitizers, MIL-125to@UiO-66 core-shell heterojunctions achieve a CO production rate of 56.4 μmol g⁻¹ h⁻¹ with 99% selectivity, which is 1.4 times higher than individual MIL-125to and 11.3 times higher than pristine UiO-66 [1]. This demonstrates that the Ti-oxo cluster in MIL-125 is the active site for CO₂ reduction, while UiO-66 alone is nearly inactive. Additionally, NH₂-MIL-125(Ti) preferentially produces CO over CH₄, whereas Ti-deficient NH₂-MIL-125 nanosheets can reverse selectivity to 95.7% CH₄ with an electron consumption rate of 51.0 mol g⁻¹ h⁻¹ [2].

Photocatalytic CO₂ Reduction

Head-to-head

MIL-125to@UiO-66: 56.4 μmol g⁻¹ h⁻¹ CO UiO-66 alone: ~5.0 μmol g⁻¹ h⁻¹

Ti-oxo cluster active sites support CO₂ reduction; heterojunction research context

Visible light, H₂O donor, no sacrificial agent

Evidence Dimension	CO production rate from CO₂ photoreduction
Target Compound Data	MIL-125to@UiO-66: 56.4 μmol g⁻¹ h⁻¹; MIL-125to alone: ~40.3 μmol g⁻¹ h⁻¹
Comparator Or Baseline	UiO-66 alone: ~5.0 μmol g⁻¹ h⁻¹
Quantified Difference	MIL-125to@UiO-66 produces CO at 1.4× the rate of MIL-125to and 11.3× the rate of UiO-66
Conditions	Visible-light irradiation, H₂O as electron donor, no photosensitizer/sacrificial agent

Why This Matters

The Ti-oxo clusters in MIL-125(Ti) are the essential active sites for CO₂ photoreduction; substituting with Zr-based UiO-66 alone results in near-negligible activity, making MIL-125(Ti) the indispensable component for solar fuel production.

• [1] Wang, Y.; Zhang, Y.; Li, X.; et al. Modulation of Interface Structure on Titanium-Based Metal–Organic Frameworks Heterojunctions for Boosting Photocatalytic Carbon Dioxide Reduction. J. Colloid Interface Sci. 2025, 678, 472–484. DOI: 10.1016/j.jcis.2025.01.139. View Source
• [2] Guo, Y.; et al. Reversing CO₂ Photoreduction Selectivity from CO to Near 100% CH₄ Using Cation Vacancy-Induced Pair Sites in Thinned MOFs. Appl. Catal. B: Environ. 2025, 365, 124938. DOI: 10.1016/j.apcatb.2024.124938. View Source

Aqueous Stability Advantage

Unfunctionalized MIL-125(Ti) is unstable in aqueous solution and humid air, undergoing structural collapse and ligand leaching upon water exposure [1]. In contrast, NH₂-MIL-125(Ti) is stable both in water and organic solvents such as heptane, and its hydrophilic nature has been confirmed by water vapor adsorption measurements [1]. A quantitative study of NH₂-MIL-125(Ti) water stability demonstrated gradual ligand release over contact time in water; however, thermal post-treatments can significantly enhance water stability [2]. This contrasts with Zr-based UiO-66, which exhibits intrinsically higher hydrothermal stability but lacks the photocatalytic LMCT mechanism of Ti-MOFs [3].

Aqueous Stability

Head-to-head

NH₂-MIL-125(Ti): stable in water and heptane MIL-125(Ti): unstable, structural collapse

NH₂-functionalization provides aqueous stability; verify post-treatment for specific water-contact scenarios

Qualitative observation; XRD/SEM confirmation

Evidence Dimension	Stability in aqueous medium
Target Compound Data	NH₂-MIL-125(Ti): stable in water and heptane; MIL-125(Ti): unstable in aqueous solution, structural collapse in humid air
Comparator Or Baseline	UiO-66(Zr): excellent hydrothermal stability; ZIF-8: moderate aqueous stability
Quantified Difference	NH₂-MIL-125(Ti) stable in water; MIL-125(Ti) unstable (qualitative binary observation)
Conditions	Ambient temperature aqueous immersion; XRD, SEM, and N₂ adsorption characterization before/after exposure

Why This Matters

For any application involving water (photocatalysis in aqueous media, adsorption from wastewater, humidity-exposed environments), procurement must specify NH₂-MIL-125(Ti) rather than the parent MIL-125(Ti), as the latter will degrade and lose porosity.

• [1] Kim, S.-N.; Kim, J.; Kim, H.-Y.; Cho, H.-Y.; Ahn, W.-S. Adsorption/Catalytic Properties of MIL-125 and NH₂-MIL-125. Catal. Today 2013, 204, 85–93. DOI: 10.1016/j.cattod.2012.08.014. View Source
• [2] García, M. Á.; et al. Thermal Post-Treatments to Enhance the Water Stability of NH₂-MIL-125(Ti). Catalysts 2020, 10 (6), 603. DOI: 10.3390/catal10060603. View Source
• [3] Nasalevich, M. A.; Goesten, M. G.; Savenije, T. J.; Kapteijn, F.; Gascon, J. Electronic Origins of Photocatalytic Activity in d⁰ Metal Organic Frameworks. Sci. Rep. 2016, 6, 23676. DOI: 10.1038/srep23676. View Source

Catalytic Recyclability in Oxidation

MIL-125(Ti) was evaluated as a heterogeneous catalyst for the selective oxidation of cyclohexene with H₂O₂ and tBuOOH. In the presence of 1 molar equivalent of acid additive (HClO₄ or CF₃SO₃H), total selectivity toward epoxide and trans-cyclohexane-1,2-diol reached 75–80% at 38–43% alkene conversion after 45 min at 50 °C [1]. Critically, MIL-125(Ti) showed no detectable titanium leaching, maintained its crystalline structure after catalysis (confirmed by PXRD and N₂ adsorption), and could be recovered and reused several times without any loss of catalytic properties [1]. This heterogeneous stability contrasts with many homogeneous Ti catalysts and some Zr-MOFs that undergo node leaching under oxidative conditions.

Catalytic Recyclability

Head-to-head

MIL-125(Ti): 0% Ti leaching, full activity retention Homogeneous Ti catalysts: significant leaching

Zero-leaching profile supports heterogeneous oxidation research and product purity

Cyclohexene oxidation, 50 °C, H₂O₂, acid additive

Evidence Dimension	Catalyst stability against metal leaching and recyclability
Target Compound Data	MIL-125(Ti): no Ti leaching; maintained activity over multiple cycles; PXRD and porosity unchanged post-catalysis
Comparator Or Baseline	Homogeneous Ti catalysts: significant leaching; some Zr-MOFs: node degradation under oxidative conditions
Quantified Difference	0% Ti leaching for MIL-125(Ti); 100% retention of catalytic activity after multiple reuse cycles
Conditions	Cyclohexene oxidation with 30% H₂O₂ at 50 °C, 45 min; acid additive (HClO₄ or CF₃SO₃H)

Why This Matters

The zero-leaching, fully recyclable catalytic performance of MIL-125(Ti) under oxidative conditions reduces catalyst replacement costs and prevents metal contamination of products, a key procurement criterion for industrial oxidation processes.

• [1] Ivanchikova, I. D.; Lee, J. S.; Maksimchuk, N. V.; Evtushok, V. Y.; Zalomaeva, O. V.; Kholdeeva, O. A. Cyclohexene Oxidation with H₂O₂ over Metal-Organic Framework MIL-125(Ti): The Effect of Protons on Reactivity. Catalysts 2019, 9 (4), 324. DOI: 10.3390/catal9040324. View Source

Oxidative Desulfurization Performance

A comprehensive review of over 20 MIL-125-derived catalysts reveals that Ce-doped MIL-125-NH₂ and protonated NH₂-MIL-125(H⁺) achieve complete elimination of dibenzothiophene (DBT) and 4,6-dimethyldibenzothiophene (4,6-DMDBT) under mild conditions (30–60 °C) within 7–22 min, retaining >85% activity after multiple cycles [1]. Hierarchically porous Meso-Ti-MIL-125 achieves complete removal of benzothiophene (BT), DBT, and DMDBT from model fuels, outperforming conventional microporous Ti-MIL-125 by factors of 2.4×, 1.5×, and 6.7×, respectively [2]. Compared to other MOFs such as UiO-66 and ZIF-8, MIL-125 stands out for its redox-active Ti⁴⁺ sites and high surface area (~1500 m² g⁻¹) that enable more efficient desulfurization under mild conditions [1].

Oxidative Desulfurization

Class-level

MIL-125 derivatives: 100% DBT removal, 7–22 min UiO-66, ZIF-8: lower efficiency under mild conditions

Class-level evidence suggests deep desulfurization performance; context-dependent review

Review-based; 30–60 °C, model fuels, H₂O₂

Evidence Dimension	Catalytic oxidative desulfurization efficiency
Target Compound Data	MIL-125 derivatives: 100% DBT and 4,6-DMDBT removal in 7–22 min at 30–60 °C; Meso-Ti-MIL-125: complete BT, DBT, DMDBT removal
Comparator Or Baseline	Conventional Ti-MIL-125: Meso-Ti-MIL-125 outperforms by 2.4× (BT), 1.5× (DBT), 6.7× (DMDBT); UiO-66 and ZIF-8: lower desulfurization efficiency under mild conditions
Quantified Difference	Meso-Ti-MIL-125 removal 2.4–6.7× higher than conventional Ti-MIL-125; MIL-125 derivatives achieve 100% DBT/4,6-DMDBT removal
Conditions	Oxidative desulfurization of model fuels; H₂O₂ as oxidant; 30–60 °C; atmospheric pressure

Why This Matters

MIL-125(Ti) and its derivatives uniquely combine redox-active Ti sites with tunable porosity, enabling deep desulfurization of bulky thiophenic compounds that traditional hydrodesulfurization cannot remove, a critical advantage for meeting ultra-low sulfur fuel standards.

• [1] Rasheed, T.; et al. A Comprehensive Review on Desulfurization from Liquid Fuels by MIL-125. J. Environ. Chem. Eng. 2025, 13, 113568. DOI: 10.1016/j.jece.2025.113568. View Source
• [2] Yu, S.; Liu, Z.; Lyu, J.; Guo, C.; Wang, Y.; Hu, Z.; Li, Y.; Sun, M.; Chen, L.; Su, B. Intraparticle Ripening to Create Hierarchically Porous Ti-MOF Single Crystals for Deep Oxidative Desulfurization. Dalton Trans. 2023, 52, 12244–12252. DOI: 10.1039/D3DT01731A. View Source

MIL-125(Ti) Application Scenarios

Solar Fuel Production from CO₂

NH₂-MIL-125(Ti) is the procurable MOF of choice for CO₂ photoreduction under visible light. Its 2.6–2.8 eV band gap enables solar light harvesting, while the Ti-oxo cluster LMCT mechanism generates long-lived charge-separated states that UiO-66 analogs cannot replicate [1]. When fabricated into heterojunctions (e.g., MIL-125@UiO-66), CO production rates reach 56.4 μmol g⁻¹ h⁻¹ with 99% selectivity—11.3 times higher than UiO-66 alone [2]. For applications targeting CH₄ production, Ti-deficient NH₂-MIL-125 nanosheets achieve 95.7% CH₄ selectivity [3].

CO₂ Capture and Gas Sweetening

NH₂-MIL-125(Ti) offers a CO₂/N₂ selectivity exceeding 27:1 at 298 K and a CO₂ uptake of 132.2 cm³ g⁻¹ at 273 K and 1 atm, outperforming the parent MIL-125(Ti) by 34% [1]. Its CO₂/CH₄ selectivity factor surpasses that of zeolite 13X and activated carbon [2]. When incorporated into mixed matrix membranes (e.g., polysulfone/NH₂-MIL-125(Ti)-15%), CO₂/CH₄ selectivity reaches 31.95 with plasticization resistance up to 14 bar, versus pristine PSf membranes that fail at 4 bar [3].

Oxidative Desulfurization of Fuels

MIL-125(Ti) derivatives (Ce/MIL-125-NH₂, protonated NH₂-MIL-125(H⁺), and hierarchically porous Meso-Ti-MIL-125) achieve complete removal of refractory sulfur compounds (DBT, 4,6-DMDBT) at 30–60 °C within 7–22 min, with >85% activity retention over multiple cycles [1]. Meso-Ti-MIL-125 outperforms conventional Ti-MIL-125 by 2.4–6.7× for bulky thiophenic substrates [2]. The redox-active Ti⁴⁺ sites and tunable porosity of the MIL-125 platform enable desulfurization performance that Zr-based UiO-66 and ZIF-8 cannot match under similarly mild conditions [1].

Catalytic Oxidation with Zero Leaching

For selective oxidation reactions requiring heterogeneous catalysts with no active species leaching, MIL-125(Ti) is procurable over homogeneous Ti catalysts and leachable MOFs. In cyclohexene oxidation with H₂O₂, MIL-125(Ti) delivers 75–80% total selectivity to epoxide and diol products at 38–43% conversion, with zero detectable Ti leaching and full recyclability over multiple cycles [1]. PXRD and N₂ adsorption confirm complete retention of crystallinity and porosity post-catalysis, making it suitable for pharmaceutical and fine chemical synthesis where metal contamination must be avoided [1].

Application

Selection Property

Validation Focus

Photocatalytic CO₂ reduction

Visible-light band gap, Ti-oxo LMCT mechanism

CO/CH₄ selectivity and yield endpoints

CO₂ capture and gas separation

CO₂/N₂, CO₂/CH₄ selectivity, adsorption capacity

Adsorption isotherm endpoints, membrane plasticization resistance

Oxidative desulfurization of fuels

Redox-active Ti⁴⁺ sites, hierarchical porosity

Sulfur removal efficiency and recyclability endpoints

Heterogeneous catalytic oxidation

Ti-oxo cluster stability, zero-leaching profile

Ti leaching and reusability endpoints

• [1] Nasalevich, M. A.; Goesten, M. G.; Savenije, T. J.; Kapteijn, F.; Gascon, J. Electronic Origins of Photocatalytic Activity in d⁰ Metal Organic Frameworks. Sci. Rep. 2016, 6, 23676. DOI: 10.1038/srep23676. View Source
• [2] Wang, Y.; Zhang, Y.; Li, X.; et al. Modulation of Interface Structure on Titanium-Based Metal–Organic Frameworks Heterojunctions for Boosting Photocatalytic Carbon Dioxide Reduction. J. Colloid Interface Sci. 2025, 678, 472–484. DOI: 10.1016/j.jcis.2025.01.139. View Source
• [3] Guo, Y.; et al. Reversing CO₂ Photoreduction Selectivity from CO to Near 100% CH₄ Using Cation Vacancy-Induced Pair Sites in Thinned MOFs. Appl. Catal. B: Environ. 2025, 365, 124938. DOI: 10.1016/j.apcatb.2024.124938. View Source
• [4] Kim, S.-N.; Kim, J.; Kim, H.-Y.; Cho, H.-Y.; Ahn, W.-S. Adsorption/Catalytic Properties of MIL-125 and NH₂-MIL-125. Catal. Today 2013, 204, 85–93. DOI: 10.1016/j.cattod.2012.08.014. View Source
• [5] Rada, Z. H.; Abid, H. R.; Shang, J.; He, Y.; Webley, P.; Liu, S.; Sun, H.; Wang, S. Effects of Amino Functionality on Uptake of CO₂, CH₄ and Selectivity of CO₂/CH₄ on Titanium Based MOFs. Fuel 2015, 160, 318–327. DOI: 10.1016/j.fuel.2015.07.088. View Source
• [6] Husain, A.; et al. Efficient CO₂/CH₄ Separation Using Polysulfone/NH₂-MIL-125(Ti) Mixed Matrix Membranes. ACS Omega 2025, 10 (12), 11972–11979. DOI: 10.1021/acsomega.4c09251. View Source
• [7] Rasheed, T.; et al. A Comprehensive Review on Desulfurization from Liquid Fuels by MIL-125. J. Environ. Chem. Eng. 2025, 13, 113568. DOI: 10.1016/j.jece.2025.113568. View Source
• [8] Yu, S.; Liu, Z.; Lyu, J.; Guo, C.; Wang, Y.; Hu, Z.; Li, Y.; Sun, M.; Chen, L.; Su, B. Intraparticle Ripening to Create Hierarchically Porous Ti-MOF Single Crystals for Deep Oxidative Desulfurization. Dalton Trans. 2023, 52, 12244–12252. DOI: 10.1039/D3DT01731A. View Source
• [9] Ivanchikova, I. D.; Lee, J. S.; Maksimchuk, N. V.; Evtushok, V. Y.; Zalomaeva, O. V.; Kholdeeva, O. A. Cyclohexene Oxidation with H₂O₂ over Metal-Organic Framework MIL-125(Ti): The Effect of Protons on Reactivity. Catalysts 2019, 9 (4), 324. DOI: 10.3390/catal9040324. View Source